2-(Dimethylamino)-1,3-benzoxazole-5-carbonitrile

• IUPAC Name: 2-(dimethylamino)-1,3-benzoxazole-5-carbonitrile
• InChI: InChI=1S/C10H9N3O/c1-13(2)10-12-8-5-7(6-11)3-4-9(8)14-10/h3-5H,1-2H3
• InChI Key: VHWXSIMZUPEVKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(O1)C=CC(=C2)C#N
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• CAS No.: 565237-26-5

Description

2-(Dimethylamino)-1,3-benzoxazole-5-carbonitrile is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis and Chemical Reactivity Studies :

  • 2-(Dimethylamino)-1,3-benzoxazole-5-carbonitrile is involved in the synthesis of mesoxalaldehyde 2-arylhydrazones and ethyl 2-arylhydrazono-3-oxopropionates. These compounds play a role in the formation of various pyrazoles and arylazolopyrimidines (Makhseed, Hassaneen, & Elnagdi, 2007).

• Organic Synthesis and Medicinal Chemistry :

  • In medicinal chemistry, this compound contributes to the synthesis of new heterocycles with dicoordinated phosphorus, showcasing its utility in complex organic synthesis processes (Bansal, Mahnot, Sharma, & Karaghiosoff, 1992).
  • It is also used in the generation of a structurally diverse library of compounds via various alkylation and ring closure reactions, demonstrating its versatility in chemical synthesis (Roman, 2013).

• Development of Fluorescent Molecular Probes :

  • The compound has been employed in the development of new fluorescent solvatochromic dyes. These dyes can be used as sensitive molecular probes for studying various biological events and processes (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).

• Application in Organic Light-Emitting Diodes (OLEDs) :

  • It plays a role in the fabrication of organic light-emitting diodes (OLEDs), especially in the synthesis of 2-(stilben-4-yl)benzoxazole derivatives used as dopants. These derivatives are crucial for achieving bright blue emission in OLEDs (Ko, Tao, Danel, Krzemińska, & Tomasik, 2001).

• Photophysical Studies and Cation Complexation :

  • The compound is used in the study of photophysics and cation complexation properties of substituted Δ2-pyrazolines. This research is significant in the field of photochemistry and the development of light-sensitive materials (Rurack, Bricks, Schulz, Maus, Reck, & Resch‐Genger, 2000).

• Investigation in Antioxidant and Anti-inflammatory Activity :

  • Research on novel pyrimidine and its triazole fused derivatives, which include this compound, has been conducted to investigate their antioxidant and anti-inflammatory activities, indicating its potential therapeutic applications (Bhalgat, Ali, Ramesh, & Ramu, 2014).

Synthesis routes and methods

Procedure details

A mixture of 3-Amino-4-hydroxybenzonitrile (2 g, 14.9 mmol) and dichloromethylenedimethylammonium chloride (phosgene iminium chloride, 2.42 g, 14.9 mmol) in 50 mL of dry CH2Cl2 was refluxed for 6 h. After cooling the solution was extracted with EtOAc, washed with NaHCO3, brine and dried (MgSO4). The residue was crystallized in MeOH yielding 2.51 g (90%) of the title compound as a white solid. M.p.: 198-200° C., 1H NMR (CD3OD) δ 7.61 (d, 1H, J=2.8 Hz, H-4), 7.36-7.32 (m, 2H, H-6, H-7), 3.28 (s, 6H, CH3×2); 13C NMR (CD3OD) δ 164.4 (C-2), 152.2 (C-7a), 145.0 (C-3a), 125.4 (C-6), 120.0 (CN), 119.9 (C-4), 109.8 (C-7), 108.0 (C-5), 38.2 (CH3).